2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H20N2O3S/c1-11-3-8-14-15(9-11)23-17(18-14)19-16(20)10-22-13-6-4-12(21-2)5-7-13/h4-7,11H,3,8-10H2,1-2H3,(H,18,19,20)
• InChI Key: UWUZGZMBJBUHGU-UHFFFAOYSA-N
• SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)COC3=CC=C(C=C3)OC

Description

2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is a chemical compound that has been synthesized for scientific research purposes. The compound has been found to have potential applications in the field of medicinal chemistry due to its unique structure and mechanism of action.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or signaling pathways in cells, leading to its observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro and in vivo. The compound has also been shown to have anti-inflammatory and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide in lab experiments is its unique structure and mechanism of action, which may provide insights into the development of novel drugs. However, one limitation of using this compound is its potential toxicity, which may require careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action and how it interacts with specific enzymes or signaling pathways in cells. Another direction is to explore its potential use as a drug delivery system for targeted therapy. Additionally, the compound could be further studied for its potential applications in other areas such as neurodegenerative diseases and cardiovascular disorders.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide involves the reaction of 2-(4-methoxyphenoxy)acetic acid with 6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide has been found to have potential applications in the field of medicinal chemistry. It has been studied for its antitumor, anti-inflammatory, and antimicrobial properties. The compound has also been investigated for its potential use as a drug delivery system.